Cas no 406726-23-6 (3-{(Benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic Acid)

• Product Name: 3-{(Benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic Acid
• CAS No: 406726-23-6
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• MDL: MFCD03001314
• CID: 3028098
• PubChem ID: 2764543
• Update Time: 2025-10-29

3-{(Benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-BENZYLOXYCARBONYLAMINO-3-P-TOLYL-PROPIONIC ACID
• CS-0281184
• 9R-0666
• 3-(4-methylphenyl)-3-(phenylmethoxycarbonylamino)propanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-3-(4-methylphenyl)propanoic acid
• 3-(((Benzyloxy)carbonyl)amino)-3-(p-tolyl)propanoic acid
• AKOS005071247
• MFCD03001314
• 406726-23-6
• SCHEMBL1232637
• A1-34372
• EN300-121133
• 3-(((Benzyloxy)carbonyl)amino)-3-(p-tolyl)propanoicacid
• 3-{(Benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic Acid

• MDL： MFCD03001314
• Inchi： 1S/C18H19NO4/c1-13-7-9-15(10-8-13)16(11-17(20)21)19-18(22)23-12-14-5-3-2-4-6-14/h2-10,16H,11-12H2,1H3,(H,19,22)(H,20,21)
• InChI Key： WBZAYRKYQNSAIP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(CC(=O)O)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Melting Point: 163-165°C

3-{(Benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic Acid Security Information

• HazardClass：IRRITANT

Additional information on 3-{(Benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic Acid

Introduction to 3-{(Benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic Acid (CAS No. 406726-23-6)

3-{(Benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic Acid, identified by the CAS number 406726-23-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a valuable scaffold for drug discovery and development. The presence of both a benzyloxy carbonyl group and a 4-methylphenyl moiety in its molecular structure imparts unique properties that are being explored for their potential therapeutic applications.

The benzyloxy carbonyl (Boc) group is a well-known protecting group in organic synthesis, commonly employed to shield amino groups during peptide coupling reactions. Its stability under various reaction conditions makes it an indispensable tool in the synthesis of complex peptides and proteins. In contrast, the 4-methylphenyl (p-tolyl) group introduces a hydrophobic aromatic ring system, which can influence the solubility, binding affinity, and metabolic stability of the compound. The combination of these two functional groups in 3-{(Benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic Acid suggests potential utility in the design of bioactive molecules that require both protection and structural rigidity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the benzyloxy carbonyl moiety can interact with specific residues in protein active sites, while the 4-methylphenyl group may engage in hydrophobic interactions or π-stacking events. These interactions are critical for modulating the pharmacokinetic properties of drug candidates, including their absorption, distribution, metabolism, and excretion (ADME). The structural features of 3-{(Benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic Acid make it an attractive candidate for further investigation as a lead compound or intermediate in the synthesis of novel therapeutics.

In the realm of medicinal chemistry, the development of selective inhibitors is a cornerstone strategy for treating various diseases. The unique structural motif of 3-{(Benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic Acid has been explored as a potential scaffold for designing small-molecule inhibitors targeting enzymes involved in inflammatory pathways. For instance, studies have shown that derivatives of this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators. By fine-tuning the substitution patterns on the aromatic rings and side chains, researchers aim to enhance selectivity and reduce off-target effects.

The synthesis of 3-{(Benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic Acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate carboxylic acid derivatives and amino acids, followed by functional group transformations such as Boc protection. Advances in green chemistry principles have also been applied to optimize these synthetic pathways, minimizing waste and improving sustainability. Techniques such as flow chemistry and catalytic hydrogenation have been employed to enhance reaction efficiency and scalability.

Biological evaluation of 3-{(Benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic Acid has revealed promising activities in preclinical models. In vitro assays have demonstrated its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Additionally, its interaction with DNA-binding proteins has been investigated, suggesting possible applications in oncology and anti-viral therapies. The compound’s ability to cross cell membranes due to its lipophilic nature further enhances its therapeutic potential.

The pharmaceutical industry continues to invest heavily in research aimed at identifying novel molecular entities with improved pharmacological profiles. The structural versatility of 3-{(Benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic Acid allows for extensive derivatization, enabling chemists to explore a wide spectrum of biological activities. Collaborative efforts between academia and industry are fostering innovative approaches to drug discovery, leveraging high-throughput screening technologies and artificial intelligence-driven virtual screening platforms.

Future directions in the study of this compound may include exploring its role as a chiral building block for enantioselective synthesis. The presence of stereocenters adjacent to functional groups can significantly influence biological activity, making asymmetric synthesis a critical area of investigation. Additionally, investigating its behavior under various physiological conditions will provide insights into its potential as a prodrug or prodrug precursor.

The development of novel therapeutic agents relies on a deep understanding of structure-activity relationships (SAR). By systematically modifying key structural features such as the aromatic rings and side chains, researchers can optimize potency, selectivity, and pharmacokinetic properties. The case study presented here underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing drug discovery efforts.

In conclusion,3-{(Benzyloxy)carbonylamino}-3-(4-methylphenyl)propanoic Acid (CAS No. 406726-23-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural composition offers opportunities for designing molecules with diverse biological activities, particularly in areas such as inflammation modulation and cancer therapy. As synthetic methodologies continue to evolve alongside advances in computational biology,this compound stands poised to contribute significantly to future therapeutic developments.